Cas no 1629-60-3 (1-Hexen-3-one)

• Product Name: 1-Hexen-3-one
• CAS No: 1629-60-3
• MF: C₆H₁₀O
• MW: 98.1430020332336
• MDL: MFCD00051563
• CID: 41696
• Update Time: 2026-05-14

1-Hexen-3-one Chemical and Physical Properties

Names and Identifiers

• n-Propyl vinyl ketone
• hex-1-en-3-one
• 1-HEXENE-3-ONE
• 1-Hexenone-3
• 3-oxo-1-hexene
• Propyl vinyl ketone
• vinylbutyral
• 1-HEXEN-3-ONE
• Vinyl propyl ketone
• hexenone,1-hexen-3-one
• 1-Hexen-3-one, stabilized with 0.5% 4-methoxyphenol
• 1-HEXEN-3-ONE, 90+%, STAB. WITH 0.5% 4-METHOXYPHENOL
• 1-HEXENE-3-ONE: 90%, STABILIZED WITH 0.5% 4-METHOXYPHENOL
• 1-Hexen-3-one

• MDL： MFCD00051563
• Inchi： InChI=1S/C6H10O/c1-3-5-6(7)4-2/h4H,2-3,5H2,1H3
• InChI Key： JTHNLKXLWOXOQK-UHFFFAOYSA-N
• SMILES： CCCC(=O)C=C
• BRN： 1740796

Computed Properties

• Exact Mass: 98.07320
• Monoisotopic Mass: 98.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 74.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.4

Experimental Properties

• Density: 0,84 g/cm3
• Boiling Point: 25-26°C 11mm
• Flash Point: 22°C
• Refractive Index: 1.4275
• Water Partition Coefficient: Soluble in water (slightly).
• PSA: 17.07000
• LogP: 1.54160

1-Hexen-3-one Security Information

• Hazardous Material transportation number：UN 1224
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S26-S36
• Packing Group：II
• Risk Phrases：R10; R36/37/38
• Safety Term：S16;S26;S36
• Packing Group：II
• HazardClass：3
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds